1-benzoyl-4-(2-methoxybenzyl)piperazine

• IUPAC Name: [4-[(2-methoxyphenyl)methyl]piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C19H22N2O2/c1-23-18-10-6-5-9-17(18)15-20-11-13-21(14-12-20)19(22)16-7-3-2-4-8-16/h2-10H,11-15H2,1H3
• InChI Key: WZRDLCOEHCZQLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

1-benzoyl-4-(2-methoxybenzyl)piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It is a psychoactive drug that has been used as a recreational drug due to its stimulant properties. However, BZP has also been studied for its potential applications in scientific research.

Mechanism of Action

1-benzoyl-4-(2-methoxybenzyl)piperazine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also blocks the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. 1-benzoyl-4-(2-methoxybenzyl)piperazine has been shown to bind to serotonin receptors, specifically the 5-HT2A and 5-HT2B receptors. It also binds to dopamine receptors, specifically the D1 and D2 receptors.
Biochemical and physiological effects:
1-benzoyl-4-(2-methoxybenzyl)piperazine has been shown to have several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. 1-benzoyl-4-(2-methoxybenzyl)piperazine has been shown to increase the release of stress hormones such as cortisol and adrenaline. It has also been shown to increase the levels of oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

1-benzoyl-4-(2-methoxybenzyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders. However, 1-benzoyl-4-(2-methoxybenzyl)piperazine has several limitations. It has been shown to have toxic effects on the liver and kidneys. It also has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 1-benzoyl-4-(2-methoxybenzyl)piperazine. One direction is to investigate its potential as a treatment for depression and anxiety disorders. Another direction is to study its neuroprotective effects in more detail and to develop more potent analogs. Additionally, more research is needed to understand the long-term effects of 1-benzoyl-4-(2-methoxybenzyl)piperazine and its potential toxicity. Finally, 1-benzoyl-4-(2-methoxybenzyl)piperazine can be used as a tool to study the role of serotonin receptors in the brain, which may lead to the development of new treatments for neurological disorders.

Synthesis Methods

1-benzoyl-4-(2-methoxybenzyl)piperazine can be synthesized by the reaction of piperazine with benzoyl chloride and 2-methoxybenzyl chloride. The reaction takes place in the presence of a base such as sodium hydroxide. The yield of the reaction is typically around 60-70%.

Scientific Research Applications

1-benzoyl-4-(2-methoxybenzyl)piperazine has been studied for its potential applications in scientific research. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. 1-benzoyl-4-(2-methoxybenzyl)piperazine has also been studied for its potential use as a treatment for depression and anxiety disorders. In addition, 1-benzoyl-4-(2-methoxybenzyl)piperazine has been used as a tool to study the role of serotonin receptors in the brain.